Cas no 2034227-27-3 (3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide)

• Product Name: 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide
• CAS No: 2034227-27-3
• MF: C₁₇H₂₀FN₃O₂S
• MW: 349.423006057739
• CID: 5375999
• Update Time: 2025-07-21

3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide

• Inchi： 1S/C17H20FN3O2S/c18-15-3-1-5-17(11-15)24(22,23)20-12-14-6-9-21(10-7-14)16-4-2-8-19-13-16/h1-5,8,11,13-14,20H,6-7,9-10,12H2
• InChI Key： OPZNUCIENXJBCC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=CC=CN=C3)CC2)(=O)=O)=CC=CC(F)=C1

Additional information on 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide

Introduction to 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide (CAS No. 2034227-27-3)

3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide, identified by its CAS number 2034227-27-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of a benzenesulfonamide moiety, which is well-known for its utility in medicinal chemistry due to its ability to modulate biological pathways effectively. The structural features of this compound, particularly the incorporation of a fluoro substituent and a complex (1-pyridin-3-ylpiperidin-4-yl)methyl side chain, contribute to its unique pharmacological profile and make it a promising candidate for further investigation.

The significance of this compound lies in its potential applications in the treatment of various diseases, particularly those involving inflammatory and immunological processes. Recent studies have highlighted the role of sulfonamide derivatives in inhibiting key enzymes and receptors that are implicated in these conditions. The presence of a fluoro atom in the molecular structure often enhances metabolic stability and binding affinity, which are critical factors in drug design. In the case of 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide, the fluoro substituent is strategically positioned to interact with biological targets, thereby optimizing its therapeutic efficacy.

The< strong>(1-pyridin-3-ylpiperidin-4-yl)methyl side chain adds another layer of complexity to the compound's structure, providing multiple sites for interaction with biological targets. This moiety is known to enhance solubility and bioavailability, which are essential for a drug's success in clinical settings. The combination of these structural elements makes 3-fluoro-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzenesulfonamide a versatile molecule that can be explored for multiple therapeutic applications.

In the realm of drug discovery, the development of novel scaffolds that can modulate biological pathways is crucial. The< strong>benzenesulfonamide core is a well-established pharmacophore that has been successfully utilized in various drugs on the market. By modifying this core structure with additional functional groups, researchers can fine-tune the pharmacological properties of the compound. The< strong>(1-pyridin-3-ylpiperidin-4-yl)methyl group, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, making it an attractive feature for drug design.

The< strong>fluoro substituent plays a pivotal role in the compound's pharmacological activity. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, all of which are critical factors in drug design. In 3-fluoro-N-[(1-pyridin-3-yli piperidin -4 - yl) methyl] benzenesulfonamide, the< strong >fluoro atom is positioned to interact with key biological targets, thereby enhancing its therapeutic potential. This strategic placement allows the compound to exert its effects more efficiently while minimizing off-target interactions.

The synthesis and characterization of 3-fluoro-N-[ (1 - pyridin - 3 - yl piperidin - 4 - yl ) methyl ] benzenesulfonamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to construct this complex molecule with high precision. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been utilized to assemble the various functional groups present in the molecule. The successful synthesis of this compound demonstrates the growing capability of synthetic chemists to create intricate organic molecules that can serve as valuable tools in drug discovery.

The pharmacological evaluation of 3-fluoro-N-[ (1 - pyridin - 3 - yl piperidin - 4 - yl ) methyl ] benzenesulfonamide has revealed promising results in preclinical studies. These studies have indicated that the compound exhibits potent activity against various targets relevant to inflammatory and immunological diseases. The ability of this molecule to modulate key signaling pathways suggests that it could be developed into a novel therapeutic agent. Further investigation into its mechanism of action will provide deeper insights into its potential clinical applications.

In conclusion, 3-fluoro-N-[ (1 - pyridin - 3 - yl piperidin - 4 - yl ) methyl ] benzenesulfonamide (CAS No. < strong >2034227 - 27 - 3) is a structurally complex and pharmacologically interesting compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it a versatile molecule that can be explored for multiple therapeutic applications. The incorporation of a< strong >fluoro substituent and a< strong >(1-pyridin - 3 - yl piperidin - 4 - yl ) methyl side chain enhances its binding affinity and bioavailability, making it an attractive candidate for further development.